Cas no 921850-10-4 (N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide)

• Product Name: N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide
• CAS No: 921850-10-4
• MF: C₂₀H₁₈FN₃O₃
• MW: 367.373628139496
• CID: 6263316
• PubChem ID: 41240979
• Update Time: 2025-07-09

N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide
• N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methoxybenzamide
• F2236-0211
• AKOS024629974
• N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-4-methoxybenzamide
• 921850-10-4
• N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzamide

• Inchi： 1S/C20H18FN3O3/c1-27-17-8-4-15(5-9-17)20(26)22-12-13-24-19(25)11-10-18(23-24)14-2-6-16(21)7-3-14/h2-11H,12-13H2,1H3,(H,22,26)
• InChI Key： QTLMXLMNDSEZTA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(CCNC(C2C=CC(=CC=2)OC)=O)N=1)=O

Computed Properties

• Exact Mass: 367.13321961g/mol
• Monoisotopic Mass: 367.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71Ų

Additional information on N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide

N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methoxybenzamide: A Comprehensive Overview

N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methoxybenzamide, also identified by the CAS registry number 921850-10-4, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzamides and features a unique structure that combines a pyridazine ring with a fluoro-substituted phenyl group and a methoxybenzamide moiety. Its intricate architecture suggests potential applications in drug discovery, particularly in the development of bioactive molecules targeting specific cellular pathways.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of such heterocyclic frameworks. The presence of the pyridazine ring, which is known for its aromaticity and electronic properties, plays a crucial role in determining the compound's reactivity and biological activity. Researchers have demonstrated that modifying substituents on the pyridazine ring can significantly influence its pharmacokinetic profiles and therapeutic potential.

One of the most promising aspects of this compound is its ability to modulate key enzymes and receptors involved in various disease states. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against kinases and proteases, which are often implicated in cancer, inflammation, and neurodegenerative disorders. The integration of the 4-fluorophenyl group enhances lipophilicity, thereby improving membrane permeability and bioavailability. Meanwhile, the methoxy group on the benzamide moiety contributes to hydrogen bonding capabilities, which are essential for molecular recognition and binding affinity.

Recent research has also explored the use of this compound as a lead molecule in drug design. By employing computational chemistry techniques such as molecular docking and quantum mechanics simulations, scientists have identified optimal binding modes and interaction sites within target proteins. These insights have facilitated the design of analogs with enhanced potency and selectivity. For example, substituting the methoxy group with other electron-donating or withdrawing groups has been shown to modulate activity against specific targets.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low cytotoxicity in vitro. However, further investigations are required to assess its long-term effects in vivo. Regulatory agencies emphasize the importance of thorough toxicological evaluations before advancing such compounds into clinical trials. Nonetheless, the favorable preliminary data suggest that this compound holds promise as a candidate for therapeutic development.

The integration of cutting-edge technologies such as CRISPR-Cas9 gene editing and high-throughput screening has revolutionized the study of compounds like N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methoxybenzamide. These tools enable researchers to elucidate mechanisms of action at unprecedented resolution and identify novel therapeutic targets. Furthermore, advancements in artificial intelligence (AI) are being leveraged to predict pharmacokinetic parameters and optimize drug-like properties without extensive experimental work.

In conclusion, N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methoxybenzamide represents a compelling example of how modern chemical synthesis and biological research can converge to yield innovative therapeutic agents. With its unique structural features and promising biological activity, this compound continues to be an area of active investigation across academia and industry.